Cas no 100740-24-7 (Benzamide,4-amino-N-[2-(diethylamino)ethyl]-N-(phenylmethyl)-, hydrochloride (1:?))

Benzamide,4-amino-N-[2-(diethylamino)ethyl]-N-(phenylmethyl)-, hydrochloride (1:?) structure
100740-24-7 structure
Product Name:Benzamide,4-amino-N-[2-(diethylamino)ethyl]-N-(phenylmethyl)-, hydrochloride (1:?)
CAS No:100740-24-7
MF:C20H28ClN3O
MW:361.90882396698
CID:218210
PubChem ID:58001
Update Time:2025-04-19

Benzamide,4-amino-N-[2-(diethylamino)ethyl]-N-(phenylmethyl)-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-amino-N-[2-(diethylamino)ethyl]-N-(phenylmethyl)-, hydrochloride (1:?)
    • 2-[(4-aminobenzoyl)-benzylamino]ethyl-diethylazanium,chloride
    • 2-[(4-aminobenzoyl)(benzyl)amino]-n,n-diethylethanaminium chloride
    • AC1L1O3W
    • AC1Q1SDN
    • BENZAMIDE, p-AMINO-N-BENZYL-N-(2-(DIETHYLAMINO)ETHYL)-, HYDROCHLORIDE
    • LS-25367
    • p-Amino-N-benzyl-N-(2-(diethylamino)ethyl)benzamide hydrochloride
    • 100740-24-7
    • Inchi: 1S/C20H27N3O.ClH/c1-3-22(4-2)14-15-23(16-17-8-6-5-7-9-17)20(24)18-10-12-19(21)13-11-18;/h5-13H,3-4,14-16,21H2,1-2H3;1H
    • InChI Key: MFGZMSWVZANIBI-UHFFFAOYSA-N
    • SMILES: [Cl-].O=C(C1C=CC(=CC=1)N)N(CC1C=CC=CC=1)CC[NH+](CC)CC

Computed Properties

  • Exact Mass: 332.9731
  • Monoisotopic Mass: 361.1920902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 356
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 48.51
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